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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin D

Cat. No.: B15560602 Get Quote

Essential Safety and Handling Guide for 19,20-
Epoxycytochalasin D
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for handling 19,20-Epoxycytochalasin D. Adherence to these guidelines

is critical for ensuring personnel safety and minimizing environmental exposure to this potent

fungal metabolite.

Immediate Safety and Hazard Information
19,20-Epoxycytochalasin D is a member of the cytochalasan family of mycotoxins. While a

Safety Data Sheet (SDS) from at least one manufacturer does not classify the substance as

hazardous according to the Globally Harmonized System (GHS), the broader class of

cytochalasins is known for high toxicity.[1] Research indicates that 19,20-Epoxycytochalasin
D exhibits cytotoxic effects against various cell lines.[2][3][4][5][6][7] Therefore, a cautious

approach, treating it as a potentially hazardous compound, is strongly recommended.

Key Hazards:

Cytotoxicity: Demonstrates moderate to weak cytotoxicity against several cancer cell lines.[4]

[5]
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Antiplasmodial and Phytotoxic Activity: Shows potent activity against Plasmodium falciparum

and is phytotoxic.[2][5]

Lack of Comprehensive Toxicological Data: The toxicological properties have not been fully

investigated.[8]

Quantitative Hazard and Physical Data
The following tables summarize the available quantitative data for 19,20-Epoxycytochalasin D
and its analogs.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₃₀H₃₇NO₇ [2][9]

Molecular Weight 523.62 g/mol [2]

Appearance Crystalline solid [10]

Storage Temperature -20°C [2][10]

Solubility
Soluble in DMSO and

dichloromethane
[10]

Table 2: Reported Cytotoxicity (IC₅₀ Values)

Cell Line IC₅₀ (µM) Source

BT-549 7.84 [2][5]

LLC-PK11 8.4 [2][5]

P388 0.16 [2]

SK-MEL
8.02 (for 19,20-

Epoxycytochalasin C)
[11]
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Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Given the cytotoxic potential, all handling of 19,20-Epoxycytochalasin D should be conducted

in a designated controlled area, such as a chemical fume hood or a biological safety cabinet, to

minimize inhalation exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

PPE Component Specification Rationale

Gloves
Nitrile, powder-free. Consider

double-gloving.
Protects against skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Prevents eye exposure from

splashes or aerosols.

Lab Coat
Standard laboratory coat, fully

buttoned.

Protects personal clothing from

contamination.

Respiratory
Work in a certified chemical

fume hood.

Minimizes inhalation of

airborne particles.

Experimental Protocol: Step-by-Step Handling
Procedure

Preparation: Before handling, ensure the designated work area is clean and uncluttered.

Assemble all necessary equipment and materials.

Donning PPE: Put on all required PPE as specified in Table 3.

Weighing and Reconstitution: If working with the solid form, carefully weigh the required

amount in a chemical fume hood. Avoid generating dust. When reconstituting, add the

solvent slowly to the solid to prevent aerosolization.

Experimental Use: Conduct all manipulations within the fume hood. Use disposable labware

whenever possible.
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Post-Handling: After use, decontaminate the work surface with an appropriate cleaning

agent.

Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-

contamination. Dispose of all single-use PPE as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Decontamination and Waste
Management
All materials that have come into contact with 19,20-Epoxycytochalasin D must be treated as

hazardous waste.

Experimental Protocol: Step-by-Step Disposal
Procedure

Segregation: Collect all contaminated solid waste (e.g., pipette tips, tubes, gloves, lab coats)

in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing 19,20-Epoxycytochalasin D in a separate,

sealed, and clearly labeled hazardous waste container.

Decontamination of Glassware: Reusable glassware should be soaked in a decontaminating

solution (e.g., a suitable laboratory detergent) before standard washing procedures.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

Visualization of Workflow
The following diagram illustrates the key steps for the safe handling and disposal of 19,20-
Epoxycytochalasin D.
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Safe Handling and Disposal Workflow for 19,20-Epoxycytochalasin D
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Caption: Workflow for handling and disposal of 19,20-Epoxycytochalasin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

